Cas no 847841-22-9 (4-{(4-fluorophenyl)carbamoylmethoxy}-3-methoxy-N-4-(trifluoromethyl)phenylbenzamide)

• Product Name: 4-{(4-fluorophenyl)carbamoylmethoxy}-3-methoxy-N-4-(trifluoromethyl)phenylbenzamide
• CAS No: 847841-22-9
• MF: C₂₃H₁₈F₄N₂O₄
• MW: 462.393640041351
• CID: 5249184
• Update Time: 2025-10-28

4-{(4-fluorophenyl)carbamoylmethoxy}-3-methoxy-N-4-(trifluoromethyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[2-[(4-fluorophenyl)amino]-2-oxoethoxy]-3-methoxy-N-[4-(trifluoromethyl)phenyl]-
• 4-{(4-fluorophenyl)carbamoylmethoxy}-3-methoxy-N-4-(trifluoromethyl)phenylbenzamide

• Inchi： 1S/C23H18F4N2O4/c1-32-20-12-14(22(31)29-18-7-3-15(4-8-18)23(25,26)27)2-11-19(20)33-13-21(30)28-17-9-5-16(24)6-10-17/h2-12H,13H2,1H3,(H,28,30)(H,29,31)
• InChI Key： JGKDGBJDAVPVLD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(F)(F)F)C=C1)(=O)C1=CC=C(OCC(NC2=CC=C(F)C=C2)=O)C(OC)=C1

Additional information on 4-{(4-fluorophenyl)carbamoylmethoxy}-3-methoxy-N-4-(trifluoromethyl)phenylbenzamide

4-{(4-Fluorophenyl)carbamoylmethoxy}-3-methoxy-N-4-(trifluoromethyl)phenylbenzamide: A Comprehensive Overview

4-{(4-Fluorophenyl)carbamoylmethoxy}-3-methoxy-N-4-(trifluoromethyl)phenylbenzamide, identified by the CAS number 847841-22-9, is a complex organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its intricate molecular structure, which includes a benzamide backbone with multiple substituents that contribute to its unique properties and reactivity.

The molecular structure of this compound features a benzamide group, which is a common motif in many bioactive molecules. The presence of a carbamoylmethoxy group attached to the benzene ring introduces additional functionality, enhancing the compound's ability to participate in various chemical reactions. Furthermore, the substitution pattern on the benzene ring—specifically the methoxy and trifluoromethyl groups—plays a crucial role in modulating the electronic and steric properties of the molecule. These features make it an attractive candidate for further exploration in drug design and development.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its use in constructing heterocyclic compounds, which are often associated with pharmacological activity. The incorporation of fluorine atoms in the structure also adds to its stability and bioavailability, making it a promising lead compound for drug discovery efforts.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve nucleophilic substitutions, amide bond formations, and fluorination processes. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent regioselectivity in these reactions. Moreover, green chemistry principles have been increasingly applied to minimize waste and improve sustainability during the synthesis process.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, while molecular dynamics simulations have revealed details about its conformational flexibility. These computational studies have been instrumental in guiding experimental efforts and optimizing synthetic routes.

From an environmental standpoint, the stability and biodegradability of this compound are critical considerations. Preliminary studies suggest that it exhibits moderate persistence in aqueous environments, which may raise concerns regarding its long-term ecological impact. However, further research is needed to fully assess its environmental fate and potential risks.

In conclusion, 4-{(4-fluorophenyl)carbamoylmethoxy}-3-methoxy-N-4-(trifluoromethyl)phenylbenzamide represents a valuable addition to the arsenal of organic compounds with diverse applications. Its unique structure and functional groups offer ample opportunities for further exploration across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.